Cas no 77949-42-9 (Kaur-16-en-15-one,11-(acetyloxy)-7,20- epoxy-6,7-dihydroxy-,(6â,7R,11R)-)

• Product Name: Kaur-16-en-15-one,11-(acetyloxy)-7,20- epoxy-6,7-dihydroxy-,(6â,7R,11R)-
• CAS No: 77949-42-9
• MF: C₂₂H₃₀O₆
• MW: 390.470007419586
• CID: 837414
• PubChem ID: 56673383
• Update Time: 2025-10-29

Kaur-16-en-15-one,11-(acetyloxy)-7,20- epoxy-6,7-dihydroxy-,(6â,7R,11R)- Chemical and Physical Properties

Names and Identifiers

• 11α-Acetoxy-7α,20-epoxy-6β,7-dihydroxykaur-16-en-15-one
• Longikaurin E
• Kaur-16-en-15-one,11-(acetyloxy)-7,20- epoxy-6,7-dihydroxy-,(6&acirc
• [ "" ]
• HY-N3371
• CHEMBL1802177
• AKOS040744705
• CS-0024023
• (-)-Longikaurin E
• Kaur-16-en-15-one, 11-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (6beta,7alpha,11alpha)-
• 77949-42-9
• (6,7,11)-11-(Acetyloxy)-7,20-epoxy-6,7-dihydroxykaur-16-en-15-one; (-)-Longikaurin E
• [(1S,2S,3R,5S,8S,9S,10S,11R)-9,10-dihydroxy-12,12-dimethyl-6-methylidene-7-oxo-17-oxapentacyclo[7.6.2.1^{5,8.0^{1,11.0^{2,8]octadecan-3-yl] acetate
• (9,10-Dihydroxy-12,12-dimethyl-6-methylidene-7-oxo-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-3-yl) acetate
• AKOS032948785
• 11alpha-Acetoxy-7alpha,20-epoxy-6beta,7-dihydroxykaur-16-en-15-one
• DA-65051
• Kaur-16-en-15-one,11-(acetyloxy)-7,20- epoxy-6,7-dihydroxy-,(6â,7R,11R)-

• Inchi： 1S/C22H30O6/c1-11-13-8-14(28-12(2)23)15-20-7-5-6-19(3,4)16(20)18(25)22(26,27-10-20)21(15,9-13)17(11)24/h13-16,18,25-26H,1,5-10H2,2-4H3
• InChI Key： VLCMAXYGZMNIMT-UHFFFAOYSA-N
• SMILES： O1CC23CCCC(C)(C)C2C(C1(C12C(C(=C)C(CC(C31)OC(C)=O)C2)=O)O)O

Computed Properties

• Exact Mass: 390.204239
• Monoisotopic Mass: 390.204239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1
• XLogP3: 1.8

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 540.1±50.0 °C at 760 mmHg
• Flash Point: 185.8±23.6 °C
• Refractive Index: 1.589
• PSA: 93.06000
• LogP: 1.97560
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Kaur-16-en-15-one,11-(acetyloxy)-7,20- epoxy-6,7-dihydroxy-,(6â,7R,11R)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids

Additional information on Kaur-16-en-15-one,11-(acetyloxy)-7,20- epoxy-6,7-dihydroxy-,(6â,7R,11R)-

Comprehensive Guide to Kaur-16-en-15-one,11-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-,(6α,7R,11R)- (CAS No. 77949-42-9)

Kaur-16-en-15-one,11-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-,(6α,7R,11R)- is a naturally occurring diterpenoid compound with the CAS number 77949-42-9. This compound belongs to the kaurane family, which is known for its diverse biological activities and potential therapeutic applications. Researchers and industries are increasingly interested in this compound due to its unique structural features and pharmacological properties.

The molecular formula of Kaur-16-en-15-one,11-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-,(6α,7R,11R)- is C₂₂H₃₀O₇, and it has a molecular weight of 406.47 g/mol. The compound features multiple functional groups, including an acetyloxy group, an epoxy ring, and dihydroxy substitutions, which contribute to its reactivity and biological activity. These structural attributes make it a subject of interest in medicinal chemistry and natural product research.

One of the most frequently asked questions about Kaur-16-en-15-one,11-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-,(6α,7R,11R)- is its natural sources. This compound is typically isolated from plants of the Euphorbiaceae family, which are known for producing a variety of bioactive diterpenoids. Researchers are exploring sustainable extraction methods to obtain this compound in high yields, aligning with the growing demand for green chemistry and eco-friendly processes.

The pharmacological potential of Kaur-16-en-15-one,11-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-,(6α,7R,11R)- is a hot topic in the scientific community. Preliminary studies suggest that it may exhibit anti-inflammatory, antioxidant, and anticancer properties. These findings have sparked interest in its potential applications in drug development and nutraceuticals. However, further research is needed to fully understand its mechanisms of action and therapeutic efficacy.

In the context of market trends, the demand for Kaur-16-en-15-one,11-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-,(6α,7R,11R)- is expected to rise due to its potential in the pharmaceutical and cosmeceutical industries. Companies are investing in the development of synthetic analogs to enhance its bioavailability and stability. Additionally, the compound's role in natural skincare products is gaining attention, as consumers increasingly prefer plant-derived ingredients.

From a synthetic chemistry perspective, the complex structure of Kaur-16-en-15-one,11-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-,(6α,7R,11R)- presents both challenges and opportunities. Researchers are exploring novel synthetic routes to produce this compound and its derivatives efficiently. The use of biocatalysis and enzymatic synthesis is being investigated to achieve greener and more sustainable production methods.

Another area of interest is the structure-activity relationship (SAR) of Kaur-16-en-15-one,11-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-,(6α,7R,11R)-. By modifying its functional groups, scientists aim to enhance its biological activity and reduce potential side effects. This approach is particularly relevant in the development of targeted therapies for chronic diseases.

For those interested in purchasing or researching Kaur-16-en-15-one,11-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-,(6α,7R,11R)-, it is essential to verify the purity and authenticity of the compound. Reputable suppliers provide analytical certificates and MSDS to ensure compliance with industry standards. Always consult scientific literature and regulatory guidelines before handling or using this compound.

In summary, Kaur-16-en-15-one,11-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-,(6α,7R,11R)- (CAS No. 77949-42-9) is a promising diterpenoid with significant potential in various scientific and industrial applications. Its unique structure, combined with its bioactive properties, makes it a valuable subject for ongoing research and development. As the demand for natural and sustainable compounds grows, this compound is likely to play an increasingly important role in the fields of medicine, cosmetics, and biotechnology.